N-(4,6-dimethyl-2-pyridinyl)-4-fluorobenzamide

• IUPAC Name: N-(4,6-dimethylpyridin-2-yl)-4-fluorobenzamide
• InChI: InChI=1S/C14H13FN2O/c1-9-7-10(2)16-13(8-9)17-14(18)11-3-5-12(15)6-4-11/h3-8H,1-2H3,(H,16,17,18)
• InChI Key: GONJQOWRGRTYBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)NC(=O)C2=CC=C(C=C2)F)C
• Molecular Formula: C14H13FN2O
• Molecular Weight: 244.26 g/mol

Description

N-(4,6-dimethyl-2-pyridinyl)-4-fluorobenzamide, also known as DPF-3089, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The exact mechanism of action of N-(4,6-dimethyl-2-pyridinyl)-4-fluorobenzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. This compound has been shown to have a high affinity for certain receptors in the brain and other tissues, which may contribute to its effects on cellular function.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the modulation of gene expression, and the inhibition of cell proliferation. This compound has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4,6-dimethyl-2-pyridinyl)-4-fluorobenzamide in scientific research is its high potency and specificity, which allows researchers to study its effects on specific cellular processes with a high degree of precision. However, this compound can be difficult to synthesize and may have limited availability, which can make it challenging to use in large-scale experiments.

Future Directions

There are many potential future directions for research on N-(4,6-dimethyl-2-pyridinyl)-4-fluorobenzamide, including investigations of its effects on other diseases and cellular processes, as well as studies of its potential as a therapeutic agent. Researchers may also explore new synthesis methods for this compound and investigate its potential as a tool for drug discovery and development.

Synthesis Methods

The synthesis of N-(4,6-dimethyl-2-pyridinyl)-4-fluorobenzamide involves several steps, including the reaction of 4-fluorobenzonitrile with 2,4-dimethylpyridine in the presence of a base catalyst. The resulting intermediate is then subjected to further chemical reactions to yield the final product.

Scientific Research Applications

N-(4,6-dimethyl-2-pyridinyl)-4-fluorobenzamide has been used in a variety of scientific research applications, including studies of its effects on cell proliferation, apoptosis, and gene expression. This compound has also been investigated for its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease.